![molecular formula C20H21FN2O5S B2592919 N-(benzo[d][1,3]dioxol-5-yl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide CAS No. 1021074-45-2](/img/structure/B2592919.png)
N-(benzo[d][1,3]dioxol-5-yl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide
Description
N-(benzo[d][1,3]dioxol-5-yl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide is a useful research compound. Its molecular formula is C20H21FN2O5S and its molecular weight is 420.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Synthesis of Biologically Active Derivatives
A series of N-aryl/aralkyl substituted derivatives were synthesized and evaluated against enzymes like acetylcholinesterase, butyrylcholinesterase, and lipoxygenase. These compounds displayed promising activity, highlighting their potential in the development of new therapeutic agents (Khalid et al., 2014).
Phosphoinositide 3-Kinase (PI3K)/mTOR Dual Inhibitors
Investigations into various 6,5-heterocycles were conducted to improve metabolic stability for the potent inhibition of PI3Kα and mTOR, demonstrating the compound's role in cancer research and therapy (Stec et al., 2011).
Antimalarial and COVID-19 Drug Potential
The compound's derivatives have been investigated for their antimalarial activity and theoretical calculations and molecular docking studies suggest potential efficacy against COVID-19, making it a candidate for further exploration in antiviral research (Fahim & Ismael, 2021).
Material Science and Pharmaceutical Applications
New Salt and Solvate Forms
New salt forms of related compounds have been identified, contributing to pharmaceutical compositions and therapeutic applications, suggesting the importance of salt formation in enhancing drug properties (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).
Powder Diffraction Data of Potential Pesticides
N-derivatives characterized by X-ray powder diffraction highlight the compound's application in developing potential pesticides, showcasing its versatility beyond biomedical applications (Olszewska et al., 2011).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN2O5S/c21-14-4-7-17(8-5-14)29(25,26)23-10-2-1-3-16(23)12-20(24)22-15-6-9-18-19(11-15)28-13-27-18/h4-9,11,16H,1-3,10,12-13H2,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIDYEJWADOJPPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CC(=O)NC2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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